2-(4-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)naphthalen-1-yl)phenyl)-4,6-diphenyl-1,3,5-triazine

• Molecular Formula: C46H30N6
• Molecular Weight: 666.8 g/mol
• IUPAC Name: 2-[4-[4-(4,6-diphenyl-1,3,5-triazin-2-yl)naphthalen-1-yl]phenyl]-4,6-diphenyl-1,3,5-triazine
• InChI: InChI=1S/C46H30N6/c1-5-15-32(16-6-1)41-47-42(33-17-7-2-8-18-33)49-45(48-41)36-27-25-31(26-28-36)37-29-30-40(39-24-14-13-23-38(37)39)46-51-43(34-19-9-3-10-20-34)50-44(52-46)35-21-11-4-12-22-35/h1-30H
• InChI Key: FXVISGVMFJENNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC(=N2)C3=CC=C(C=C3)C4=CC=C(C5=CC=CC=C54)C6=NC(=NC(=N6)C7=CC=CC=C7)C8=CC=CC=C8)C9=CC=CC=C9

Description

MFCD32702002 is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to participate in a wide range of chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32702002 involves several steps, starting with the preparation of the core structure. The synthetic route typically includes the use of specific reagents and catalysts to achieve the desired chemical transformations. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to optimize the yield and purity of the final product.

Industrial Production Methods

In industrial settings, the production of MFCD32702002 is scaled up using large reactors and continuous flow processes. The industrial methods focus on maximizing efficiency and minimizing waste. The use of advanced technologies, such as automated control systems and real-time monitoring, ensures consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

MFCD32702002 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen, resulting in reduced forms of the compound.

Substitution: In substitution reactions, one or more atoms in the compound are replaced by different atoms or groups, leading to new derivatives.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are optimized based on the specific reaction and desired product.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives with additional functional groups, while reduction reactions yield reduced forms with fewer oxygen atoms.

Scientific Research Applications

MFCD32702002 has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block in the synthesis of complex molecules and as a reagent in various chemical reactions.

Biology: In biological research, MFCD32702002 is used to study enzyme interactions and cellular processes.

Medicine: The compound has potential therapeutic applications, including as a drug candidate for treating specific diseases.

Industry: In industrial applications, MFCD32702002 is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD32702002 involves its interaction with specific molecular targets and pathways. The compound binds to target molecules, inducing conformational changes that affect their activity. The pathways involved may include signal transduction, metabolic processes, and gene expression regulation.